Cas no 178041-61-7 (2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI))

• Product Name: 2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI)
• CAS No: 178041-61-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 112794
• PubChem ID: 7785122
• Update Time: 2025-04-18

2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-, (S)- (9CI)
• (3S)-3-ETHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• 2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-,(S)-(9CI)
• (S)-3-Ethyl-3,4-dihydroquinoxalin-2(1H)-one
• (3S)-3-ethyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 178041-61-7

• Inchi： 1S/C10H12N2O/c1-2-7-10(13)12-9-6-4-3-5-8(9)11-7/h3-7,11H,2H2,1H3,(H,12,13)/t7-/m0/s1
• InChI Key： YRELTDGOEVJYLO-ZETCQYMHSA-N
• SMILES： O=C1[C@H](CC)NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 176.095
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.1A^2